Cas no 1160263-18-2 (6-Chloro-2-(4-isopropylphenyl)quinoline-4-carbonyl chloride)

• Product Name: 6-Chloro-2-(4-isopropylphenyl)quinoline-4-carbonyl chloride
• CAS No: 1160263-18-2
• MF: C₁₉H₁₅Cl₂NO
• MW: 344.234503030777
• MDL: MFCD03421291
• CID: 4682528
• Update Time: 2025-10-28

6-Chloro-2-(4-isopropylphenyl)quinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-2-(4-ISOPROPYLPHENYL)QUINOLINE-4-CARBONYL CHLORIDE
• STL197101
• BBL014692
• R7188
• 6-chloro-2-[4-(propan-2-yl)phenyl]quinoline-4-carbonyl chloride
• 4-quinolinecarbonyl chloride, 6-chloro-2-[4-(1-methylethyl)phenyl]-
• 6-Chloro-2-(4-isopropylphenyl)quinoline-4-carbonyl chloride

• MDL： MFCD03421291
• Inchi： 1S/C19H15Cl2NO/c1-11(2)12-3-5-13(6-4-12)18-10-16(19(21)23)15-9-14(20)7-8-17(15)22-18/h3-11H,1-2H3
• InChI Key： KHLCQVJLGGFRGQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(=O)Cl)=CC(C1C=CC(=CC=1)C(C)C)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 420
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 6-Chloro-2-(4-isopropylphenyl)quinoline-4-carbonyl chloride

Comprehensive Overview of 6-Chloro-2-(4-isopropylphenyl)quinoline-4-carbonyl chloride (CAS No. 1160263-18-2)

6-Chloro-2-(4-isopropylphenyl)quinoline-4-carbonyl chloride (CAS No. 1160263-18-2) is a specialized quinoline derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its chloro and carbonyl chloride functional groups, serves as a key intermediate in the synthesis of bioactive molecules. Its unique structure, featuring an isopropylphenyl moiety, enhances its reactivity and utility in cross-coupling reactions, making it a valuable asset in modern organic chemistry.

The growing interest in heterocyclic compounds like 6-Chloro-2-(4-isopropylphenyl)quinoline-4-carbonyl chloride stems from their versatility in drug discovery. Researchers are increasingly exploring its potential in developing kinase inhibitors and antimicrobial agents, aligning with the global demand for novel therapeutics. Recent studies highlight its role in targeting cancer pathways and inflammatory diseases, topics frequently searched in academic and industrial databases. This compound's structural modularity allows for precise modifications, catering to the trend of personalized medicine and high-throughput screening.

From a synthetic perspective, CAS No. 1160263-18-2 is often utilized in Friedel-Crafts acylation and palladium-catalyzed reactions, reflecting the broader shift toward green chemistry and atom-efficient protocols. Its stability under diverse conditions makes it suitable for scale-up processes, a critical factor for manufacturers optimizing cost-effective production. Environmental concerns have also driven interest in its biodegradability profile, with labs focusing on sustainable synthesis routes to minimize waste.

In the agrochemical sector, 6-Chloro-2-(4-isopropylphenyl)quinoline-4-carbonyl chloride is investigated for its potential as a crop protection agent. Its chloroquinoline backbone exhibits activity against plant pathogens, addressing the urgent need for resistance management solutions. This aligns with trending searches on precision agriculture and eco-friendly pesticides, as farmers and researchers seek alternatives to traditional chemicals.

Analytical characterization of this compound involves advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring purity and compliance with regulatory standards. Quality control is paramount, given its role in high-value intermediates. The compound's spectral data and crystallographic properties are frequently documented in peer-reviewed journals, contributing to its credibility in scientific circles.

Market trends indicate rising demand for CAS No. 1160263-18-2, particularly in Asia-Pacific regions where pharmaceutical innovation is accelerating. Suppliers emphasize batch-to-batch consistency and regulatory compliance, responding to queries about GMP-certified synthesis. The compound's patent landscape is another hot topic, with intellectual property searches focusing on its derivatives and applications.

In conclusion, 6-Chloro-2-(4-isopropylphenyl)quinoline-4-carbonyl chloride exemplifies the intersection of cutting-edge research and industrial applicability. Its relevance to drug development, sustainable chemistry, and agricultural science ensures its prominence in scientific discourse. As innovation continues, this compound will likely remain a focal point for both academia and industry.